Cas no 1507857-45-5 (5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine)
5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 2-Furanmethanamine, 5-(1-methyl-1H-pyrazol-4-yl)-
- 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine
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- MDL: MFCD22410840
- Inchi: 1S/C9H11N3O/c1-12-6-7(5-11-12)9-3-2-8(4-10)13-9/h2-3,5-6H,4,10H2,1H3
- InChI Key: HCTQTXQGHJWMNR-UHFFFAOYSA-N
- SMILES: O1C(C2=CN(C)N=C2)=CC=C1CN
5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-266948-1.0g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 1.0g |
$986.0 | 2023-03-01 | ||
| Enamine | EN300-266948-2.5g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 2.5g |
$2043.0 | 2023-09-11 | ||
| Enamine | EN300-266948-5.0g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 5.0g |
$2587.0 | 2023-03-01 | ||
| Enamine | EN300-266948-10.0g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 10.0g |
$3253.0 | 2023-03-01 | ||
| Enamine | EN300-266948-1g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 1g |
$986.0 | 2023-09-11 | ||
| Enamine | EN300-266948-5g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 5g |
$2587.0 | 2023-09-11 | ||
| Enamine | EN300-266948-10g |
[5-(1-methyl-1H-pyrazol-4-yl)furan-2-yl]methanamine |
1507857-45-5 | 10g |
$3253.0 | 2023-09-11 |
5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine
Recent Advances in the Study of 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine (CAS: 1507857-45-5)
The compound 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine (CAS: 1507857-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by a furan ring linked to a methylpyrazole moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
Recent studies have highlighted the versatility of this compound in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers utilized 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine as a core scaffold to design compounds with enhanced selectivity and potency against specific kinase isoforms, showcasing its potential in precision medicine approaches.
In the context of neurodegenerative diseases, a 2024 study published in ACS Chemical Neuroscience explored the neuroprotective properties of derivatives synthesized from this compound. The research team found that certain modifications to the amine group resulted in molecules capable of crossing the blood-brain barrier and exhibiting significant activity against oxidative stress pathways implicated in Alzheimer's disease. These findings open new avenues for the development of novel therapeutics targeting age-related cognitive decline.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine. A 2023 patent application (WO2023187654) disclosed an improved synthetic route with higher yield and reduced environmental impact, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.
Structural-activity relationship (SAR) studies have been instrumental in understanding the pharmacological potential of this compound. Computational modeling and X-ray crystallography data published in early 2024 revealed that the spatial orientation of the furan and pyrazole rings contributes significantly to molecular recognition by biological targets. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.
Looking forward, the unique chemical properties of 5-(1-methyl-1H-pyrazol-4-yl)furan-2-ylmethanamine position it as a promising candidate for further investigation in drug development. Ongoing clinical trials involving its derivatives are expected to provide critical data on safety and efficacy, potentially leading to novel therapeutic agents within the next 5-10 years. The compound's versatility across multiple therapeutic areas underscores its importance in contemporary medicinal chemistry research.
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